Cas no 93422-80-1 (Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]-)
![Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]- structure](https://ossimg.kuujia.com/scimg/93500/93422-80-1x500.png)
93422-80-1 structure
Product Name:Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]-
CAS No:93422-80-1
MF:C6H6ClNO2
MW:159.570340633392
CID:801337
PubChem ID:13296702
Update Time:2025-04-19
Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]-
- 3-acetyl-5-chloromethylisoxazole
- Ethanone, 1-[5-(chloromethyl)-3-isoxazolyl]- (9CI)
- MATCVCVIVRWLPK-UHFFFAOYSA-N
- SCHEMBL1703668
- 1-(5-chloromethyl-isoxazol-3-yl)-ethanone
- 93422-80-1
- 1-(5-(Chloromethyl)isoxazol-3-yl)ethanone
- AKOS006384483
-
- Inchi： 1S/C6H6ClNO2/c1-4(9)6-2-5(3-7)10-8-6/h2H,3H2,1H3
- InChI Key： MATCVCVIVRWLPK-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C(C)=O)=NO1
Computed Properties
- Exact Mass: 159.0087061g/mol
- Monoisotopic Mass: 159.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.1Ų
Ethanone,1-[5-(chloromethyl)-3-isoxazolyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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